Cas no 2645416-45-9 (1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3)

• Product Name: 1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3
• CAS No: 2645416-45-9
• MF: C₆H₅BrN₂O
• MW: 204.039185285568
• CID: 6825790
• PubChem ID: 172402846
• Update Time: 2025-02-26

1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3 Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyrazin-2-yl)ethan-1-one-2,2,2-d3
• CS-23941
• 2645416-45-9

• Inchi： 1S/C6H5BrN2O/c1-4(10)5-6(7)9-3-2-8-5/h2-3H,1H3/i1D3
• InChI Key： ZHNCQEHEDXGEOJ-FIBGUPNXSA-N
• SMILES： BrC1C(C(C([2H])([2H])[2H])=O)=NC=CN=1

Computed Properties

• Exact Mass: 202.97736Da
• Monoisotopic Mass: 202.97736Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.9Ų